![molecular formula C11H20N2O3 B153392 Tert-butyl 4-carbamoylpiperidine-1-carboxylate CAS No. 91419-48-6](/img/structure/B153392.png)
Tert-butyl 4-carbamoylpiperidine-1-carboxylate
Overview
Description
The tert-butyl 4-carbamoylpiperidine-1-carboxylate is a chemical compound that is part of a broader class of piperidine derivatives. These compounds are characterized by a piperidine ring, which is a six-membered heterocycle with one nitrogen atom, and various substituents that can modify their chemical and physical properties. The tert-butyl group is a common bulky alkyl substituent that can influence the reactivity and solubility of the molecule.
Synthesis Analysis
The synthesis of tert-butyl 4-carbamoylpiperidine-1-carboxylate and related compounds involves multiple steps, including protection and deprotection of functional groups, and the formation of the piperidine ring. For example, the synthesis of tert-butyl 4-bromo-4-formylpiperidine-1-carboxylate involves Boc anhydride protection, oxidation, and reduction steps . Similarly, the synthesis of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate is achieved through a condensation reaction . These synthetic routes are crucial for the preparation of intermediates used in pharmaceuticals, such as CDK9 inhibitors and Ibrutinib .
Molecular Structure Analysis
The molecular structure of tert-butyl substituted piperidine derivatives has been studied using various techniques, including X-ray diffraction (XRD) and nuclear magnetic resonance (NMR) spectroscopy. For instance, the crystal structure of tert-butyl 4-(5-bromopyridin-2-yloxy)piperidine-1-carboxylate was determined using XRD, and the molecular structure was optimized using density functional theory (DFT) . These studies provide insights into the conformation of the piperidine ring and the spatial arrangement of substituents, which are important for understanding the compound's reactivity and interactions.
Chemical Reactions Analysis
The reactivity of tert-butyl substituted piperidine derivatives is influenced by the presence of the tert-butyl group and other substituents. For example, tert-butyl 3-allyl-4-oxopiperidine-1-carboxylate derivatives react with L-selectride to yield cis isomers, which can be transformed into trans isomers through the Mitsunobu reaction . The tert-butyl group can also affect the electron density of the molecule, as seen in the synthesis of 4'-tert-butyl-2,2':6',2''-terpyridine, where it acts as an electron-releasing substituent .
Physical and Chemical Properties Analysis
The physical and chemical properties of tert-butyl substituted piperidine derivatives are determined by their molecular structure. The bulky tert-butyl group can prevent close packing of molecules in the solid state, as observed in the crystal structure of 4'-tert-butyl-2,2':6',2''-terpyridine . This steric hindrance can affect the compound's solubility and melting point. Additionally, the presence of the tert-butyl group can influence the compound's boiling point and stability.
Scientific Research Applications
Synthesis Process Development : Tert-butyl 4-carbamoylpiperidine-1-carboxylate is a crucial intermediate in the synthesis of protein tyrosine kinase inhibitors, including the novel Jak3 inhibitor CP-690550. A study by Chen Xin-zhi (2011) proposed an efficient synthesis method for this compound, which is pivotal for industrial-scale production.
Application in CDK9 Inhibitors and Ibrutinib : The compound and its derivatives have been researched for their potential in treating tumor viruses. A study by Xiaohan Hu et al. (2019) focused on synthesizing key intermediates for CDK9 inhibitors and Ibrutinib, highlighting its relevance in cancer therapy.
Role in Anticancer Drug Synthesis : Tert-butyl 4-carbamoylpiperidine-1-carboxylate has been identified as an important intermediate in small molecule anticancer drugs. The research by Binliang Zhang et al. (2018) elaborates on a high-yield synthetic method for this compound, emphasizing its significance in developing new anticancer treatments.
Curtius Rearrangement Method : A study by H. Lebel and Olivier Leogane (2005) demonstrated the use of a Curtius rearrangement method to form tert-butyl carbamate, including tert-butyl 4-carbamoylpiperidine-1-carboxylate, providing a pathway for synthesizing protected amino acids.
Synthesis in Piperidine Derivatives : The compound's derivatives have been used in stereoselective syntheses of substituted piperidine derivatives, as discussed in a study by A. I. Moskalenko and V. Boev (2014). This research opens avenues for creating diverse piperidine-based structures.
Intermediate in Natural Product Synthesis : It serves as a key intermediate in synthesizing Biotin, a water-soluble vitamin involved in metabolic processes. The research by Shuanglin Qin et al. (2014) provides insights into this application.
Anticorrosive Properties : A study by B. Praveen et al. (2021) investigated the anticorrosive behavior of a novel tert-butyl piperazine-1-carboxylate derivative, showing potential applications in protecting carbon steel in corrosive environments.
Safety and Hazards
The safety information for Tert-butyl 4-carbamoylpiperidine-1-carboxylate indicates that it has several hazard statements: H302, H315, H319, H332, H335 . This suggests that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, may be harmful if inhaled, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and rinsing cautiously with water for several minutes in case of contact with eyes .
Mechanism of Action
Mode of Action
The compound’s interaction with its targets and any resulting changes are currently unknown .
Biochemical Pathways
Therefore, the downstream effects of these pathways are currently unknown .
Pharmacokinetics
Therefore, the impact of these properties on the compound’s bioavailability is currently unknown .
properties
IUPAC Name |
tert-butyl 4-carbamoylpiperidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O3/c1-11(2,3)16-10(15)13-6-4-8(5-7-13)9(12)14/h8H,4-7H2,1-3H3,(H2,12,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHFUWPUJUMZXBD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80370854 | |
Record name | tert-Butyl 4-carbamoylpiperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80370854 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 4-carbamoylpiperidine-1-carboxylate | |
CAS RN |
91419-48-6 | |
Record name | tert-Butyl 4-carbamoylpiperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80370854 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(tert-Butoxycarbonyl)piperidine-4-carboxamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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